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Compound of Interest

Compound Name: Butyl rubber

Cat. No.: B1218949 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety

during the handling of hazardous materials is paramount. Butyl rubber is a synthetic polymer

prized for its excellent chemical resistance, making it a critical material for personal protective

equipment (PPE), particularly gloves. This guide provides essential, immediate safety and

logistical information for the proper selection, use, and disposal of butyl rubber PPE.

Personal Protective Equipment (PPE) Selection
When handling butyl rubber in either its solid form or when working with chemicals for which

butyl rubber is the recommended barrier, a comprehensive PPE strategy is essential. This

includes protection for hands, eyes, face, and body.

Hand Protection: Butyl rubber gloves are highly resistant to a wide range of chemicals,

including ketones, esters, and strong acids.[1] However, they are not recommended for use

with aliphatic or aromatic hydrocarbons and halogenated solvents.[1] The thickness of the

glove is a critical factor in its protective capability; thicker gloves generally offer greater

chemical resistance but may reduce dexterity.[1] It is crucial to consult the manufacturer's

chemical resistance data to ensure the selected glove provides adequate protection against

the specific chemicals being handled.

Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards should be worn to protect against splashes and airborne

particles. In situations with a higher risk of splashing, a full-face shield should be used in

conjunction with safety goggles.
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Body Protection: Wear impervious clothing, such as a lab coat, apron, or coveralls, to

prevent skin contact. For tasks with a significant risk of splashes or spills, chemical-resistant

suits may be necessary.

Respiratory Protection: If handling butyl rubber in a way that generates dust, or when

working with volatile chemicals, a full-face respirator with appropriate cartridges may be

required if exposure limits are exceeded or if irritation is experienced.

Chemical Resistance of Butyl Rubber Gloves
The following table summarizes the breakthrough times for various chemicals when tested

against butyl rubber gloves. Breakthrough time is the time it takes for a chemical to permeate

through the glove material and be detected on the inside. It is a critical metric for determining

the safe duration of use. The data presented is compiled from various manufacturer chemical

resistance guides.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical
Name

CAS Number
Glove
Thickness
(mil/mm)

Breakthrough
Time (minutes)

Permeation
Rate

Acetone 67-64-1 14 / 0.35 >480 Not Specified

Acetonitrile 75-05-8 14 / 0.35 >480 Not Specified

Aniline 62-53-3 14 / 0.35 >480 Not Specified

Dimethylformami

de
68-12-2 14 / 0.35 >480 Not Specified

Ethyl Acetate 141-78-6 13 / 0.33 >60 Not Specified

Formaldehyde

(37%)
50-00-0 14 / 0.35 >480 Not Specified

Hydrochloric Acid

(37%)
7647-01-0 14 / 0.35 >480 Not Specified

Methanol 67-56-1 13 / 0.33 >480 Not Specified

Methyl Ethyl

Ketone (MEK)
78-93-3 14 / 0.35 >480 Not Specified

Nitric Acid (70%) 7697-37-2 14 / 0.35 >480 Not Specified

Sodium

Hydroxide (50%)
1310-73-2 14 / 0.35 >480 Not Specified

Sulfuric Acid

(96%)
7664-93-9 14 / 0.35 >480 Not Specified

Note: The breakthrough times provided are for general guidance and can be affected by factors

such as temperature, concentration, and the specific formulation of the glove. Always consult

the manufacturer's specific chemical resistance data for the gloves you are using.

Experimental Protocol: ASTM F739 - Standard Test
Method for Permeation of Liquids and Gases
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Through Protective Clothing Materials
The chemical resistance of protective clothing, including gloves, is rigorously tested using

standardized methods. The most common standard is ASTM F739, which measures the

breakthrough time and permeation rate of chemicals through the material.

Methodology:

Test Cell Setup: A specimen of the glove material is clamped between two chambers of a

permeation test cell.

Chemical Exposure: The outer chamber is filled with the challenge chemical in its liquid or

gaseous form.

Collection Medium: The inner chamber contains a collection medium (gas or liquid) that is

continuously monitored.

Detection: An analytical instrument, such as a gas chromatograph or mass spectrometer, is

used to detect the presence of the challenge chemical in the collection medium.

Breakthrough Time: The time from the initial contact of the chemical with the glove material

to the moment the chemical is detected in the collection medium at a specified rate is

recorded as the breakthrough time.

Permeation Rate: The rate at which the chemical passes through the material is measured

over time, typically expressed in micrograms per square centimeter per minute (µg/cm²/min).
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Analysis & Results

Glove Material Specimen

Permeation Test Cell

Challenge Chemical (Outer Chamber)

exposed to
Collection Medium (Inner Chamber) Analytical Instrument (e.g., GC/MS)is monitored by

Breakthrough Time Measurement

Permeation Rate Calculation
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Planning & Selection

Use & Monitoring

Removal & Disposal

Hazard Assessment

Consult Chemical Compatibility Chart

Select Appropriate Butyl Rubber PPE

Inspect PPE Before Use

Don PPE Correctly

Monitor for Signs of Degradation

Follow Safe Doffing Procedure

End of Task or Contamination

Segregate Contaminated PPE

Dispose According to Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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